85-79-0

Dibucaine

In Stock

• CAS RN:
• 85-79-0

• Formula:
• C20H29N3O2

• InChI:
• InChI=1S/C20H29N3O2/c1-4-7-14-25-19-15-17(16-10-8-9-11-18(16)22-19)20(24)21-12-13-23(5-2)6-3/h8-11,15H,4-7,12-14H2,1-3H3,(H,21,24)

• InChIKey:
• PUFQVTATUTYEAL-UHFFFAOYSA-N

• Dibucaine is an analytical reference standard that is categorized as an anesthetic. This product is intended for research and forensic applications.
  Dibucaine is a quinoline derivative and amino amide with anesthetic activity. Dibucaine reversibly binds to and inactivates sodium channels in the neuronal cell membrane. Inhibition of sodium channels prevents the depolarization of nerve cell membranes and inhibits subsequent propagation of impulses along the course of the nerve, thereby limiting the excitation of nerve endings. This results in loss of sensation.
  Dibucaine, also known as cinchocaine or nupercaine, belongs to the class of organic compounds known as quinolones and derivatives. Quinolones and derivatives are compounds containing a quinoline moiety which bears a ketone group. Dibucaine is a drug which is used for production of local or regional anesthesia by in...

7-Methoxychroman-4-ol

Usually In Stock

• CAS RN:
• 18385-79-0

• Formula:
• C10H12O3

• InChI:
• InChI=1S/C10H12O3/c1-12-7-2-3-8-9(11)4-5-13-10(8)6-7/h2-3,6,9,11H,4-5H2,1H3

• InChIKey:
• IKJAQMNHESUCBH-UHFFFAOYSA-N

• 7-Methoxychroman-4-ol, also known as 7-Methoxychroman-4-ol, is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.

Pyrrolidin-2-YL-acetic acid hydrochloride

In Stock

• CAS RN:
• 71985-79-0

• Formula:
• C6H12ClNO2

• InChI:
• InChI=1S/C6H11NO2.ClH/c8-6(9)4-5-2-1-3-7-5;/h5,7H,1-4H2,(H,8,9);1H

• InChIKey:
• VQDACVOAOJQTPR-UHFFFAOYSA-N

• Pyrrolidin-2-YL-acetic acid hydrochloride is a useful research compound. Its molecular formula is C6H12ClNO2 and its molecular weight is 165.62 g/mol. The purity is usually 95%.

2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 893385-79-0

• Formula:
• C17H17N3O3S

• InChI:
• InChI=1S/C17H17N3O3S/c1-22-14-6-4-13(5-7-14)19-16(21)12-24-17-18-8-9-20(17)11-15-3-2-10-23-15/h2-10H,11-12H2,1H3,(H,19,21)

• InChIKey:
• BRZGCYKSYVXZHY-UHFFFAOYSA-N

• 2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4 g/mol. The purity is usually 95%.

(3R,4S)-3,4-Dihydroxy-D-proline

• CAS RN:
• 152785-79-0

• Formula:
• C5H9NO4

• InChI:
• InChI=1S/C5H9NO4/c7-2-1-6-3(4(2)8)5(9)10/h2-4,6-8H,1H2,(H,9,10)/t2-,3+,4-/m0/s1

• InChIKey:
• HWNGLKPRXKKTPK-NUNKFHFFSA-N

• (3R,4S)-3,4-Dihydroxy-D-proline, also known as (3R,4S)-3,4-Dihydroxy-D-proline, is a useful research compound. Its molecular formula is C5H9NO4 and its molecular weight is 147.13 g/mol. The purity is usually 95%.

2-Chloro-3-(5-methoxycarbonyl-2-furoyl)pyridine

In Stock

• CAS RN:
• 898785-79-0

• Formula:
• C12H8ClNO4

• InChI:
• InChI=1S/C12H8ClNO4/c1-17-12(16)9-5-4-8(18-9)10(15)7-3-2-6-14-11(7)13/h2-6H,1H3

• InChIKey:
• UFOVIWXHOAHIHZ-UHFFFAOYSA-N

• 2-Chloro-3-(5-methoxycarbonyl-2-furoyl)pyridine is a useful research compound. Its molecular formula is C12H8ClNO4 and its molecular weight is 265.65 g/mol. The purity is usually 95%.

5-Methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid

In Stock

• CAS RN:
• 115185-79-0

• Formula:
• C7H7NO3

• InChI:
• InChI=1S/C7H7NO3/c1-4-2-3-5(7(10)11)8-6(4)9/h2-3H,1H3,(H,8,9)(H,10,11)

• InChIKey:
• NYYNYEHQYYKGFO-UHFFFAOYSA-N

• 5-Methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C7H7NO3 and its molecular weight is 153.14 g/mol. The purity is usually 95%.

(S)-2-AMINO-7-HYDROXYTETRALIN HYDROBROMIDE

• CAS RN:
• 194785-79-0

• Formula:
• C10H14BrNO

• InChI:
• InChI=1S/C10H13NO.BrH/c11-9-3-1-7-2-4-10(12)6-8(7)5-9;/h2,4,6,9,12H,1,3,5,11H2;1H/t9-;/m0./s1

• InChIKey:
• JEVIHIXTYLDDSK-FVGYRXGTSA-N

• (S)-2-AMINO-7-HYDROXYTETRALIN HYDROBROMIDE, also known as (S)-2-AMINO-7-HYDROXYTETRALIN HYDROBROMIDE, is a useful research compound. Its molecular formula is C10H14BrNO and its molecular weight is 244.132. The purity is usually 95%.

2-Chloro-5,7-difluoro-1,3-benzoxazole

In Stock

• CAS RN:
• 1001185-79-0

• Formula:
• C7H2ClF2NO

• InChI:
• InChI=1S/C7H2ClF2NO/c8-7-11-5-2-3(9)1-4(10)6(5)12-7/h1-2H

• InChIKey:
• KCSWFPYPFMHULB-UHFFFAOYSA-N

• 2-Chloro-5,7-difluoro-1,3-benzoxazole is a useful research compound. Its molecular formula is C7H2ClF2NO and its molecular weight is 189.55. The purity is usually 95%.

2-[1-(4-Fluorophenyl)sulfonylpiperidin-4-yl]oxy-5-methylpyrimidine

Usually In Stock

• CAS RN:
• 2379985-79-0

• Formula:
• C16H18FN3O3S

• InChI:
• InChI=1S/C16H18FN3O3S/c1-12-10-18-16(19-11-12)23-14-6-8-20(9-7-14)24(21,22)15-4-2-13(17)3-5-15/h2-5,10-11,14H,6-9H2,1H3

• InChIKey:
• ALKUHSUBMVZSGZ-UHFFFAOYSA-N

• 2-[1-(4-Fluorophenyl)sulfonylpiperidin-4-yl]oxy-5-methylpyrimidine is a useful research compound. Its molecular formula is C16H18FN3O3S and its molecular weight is 351.4. The purity is usually 95%.

tert-Butyl 3-(((4-fluorophenyl)sulfinyl)methyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1289385-79-0

• Formula:
• C17H24FNO3S

• InChI:
• InChI=1S/C17H24FNO3S/c1-17(2,3)22-16(20)19-10-4-5-13(11-19)12-23(21)15-8-6-14(18)7-9-15/h6-9,13H,4-5,10-12H2,1-3H3

• InChIKey:
• ISUSPTWNOAYTDW-UHFFFAOYSA-N

• Tert-Butyl 3-(((4-fluorophenyl)sulfinyl)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H24FNO3S and its molecular weight is 341.4. The purity is usually 95%.

Ethyl 2-(2-bromo-6-formylphenoxy)acetate

In Stock

• CAS RN:
• 1187385-79-0

• Formula:
• C11H11BrO4

• InChI:
• InChI=1S/C11H11BrO4/c1-2-15-10(14)7-16-11-8(6-13)4-3-5-9(11)12/h3-6H,2,7H2,1H3

• InChIKey:
• OKJVUEOWSJELCG-UHFFFAOYSA-N

• Ethyl 2-(2-bromo-6-formylphenoxy)acetate is a useful research compound. Its molecular formula is C11H11BrO4 and its molecular weight is 287.109. The purity is usually 95%.